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Compound of Interest

Compound Name: [Pyr1]-Apelin-13

CAS No.: 217082-60-5

Cat. No.: B550190

Get Quote

An In-depth Technical Guide to [Pyr1]-Apelin-13: Structure, Sequence, and Biological Activity

Introduction
[Pyr1]-Apelin-13, also denoted as {Glp}-RPRLSHKGPMPF, is a prominent and highly stable

isoform of the apelin peptide family.[1][2] It is considered the predominant form in the human

heart and plasma.[3][4][5] This peptide is an endogenous high-affinity agonist for the apelin

receptor (APJ), a Class A G-protein coupled receptor (GPCR).[6][7] The activation of the APJ

receptor by [Pyr1]-Apelin-13 triggers a cascade of signaling events that are crucial in

regulating cardiovascular functions, such as increasing cardiac contractility and modulating

blood pressure.[3][8][9] Its stability and potent biological activity make it a significant subject of

research for therapeutic applications in cardiovascular diseases, diabetes, and obesity.[6][10]

Structure and Sequence
[Pyr1]-Apelin-13 is a 13-amino acid peptide that is post-translationally modified from its parent

peptide, Apelin-13.[2][11] The N-terminal glutamine residue is cyclized to form a pyroglutamic

acid (Pyr or pGlu), a modification that confers enhanced resistance to degradation by

aminopeptidases.[1][2]
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Amino Acid Sequence: {Pyr}-Arg-Pro-Arg-Leu-Ser-His-Lys-Gly-Pro-Met-Pro-Phe[12]

One-Letter Code: {pGlu}RPRLSHKGPMPF

Molecular Formula: C₆₉H₁₀₈N₂₂O₁₆S[13]

Molecular Weight: 1533.81 g/mol [5]

The presence of the RPRL motif is considered critical for receptor binding.[1]

Quantitative Biological Data
The biological activity of [Pyr1]-Apelin-13 has been quantified through various in vitro assays,

establishing its high affinity for the APJ receptor and its potent functional activity.

Receptor Binding Affinity
Binding affinity is typically determined through competition binding assays using a radiolabeled

apelin peptide. The data consistently show that [Pyr1]-Apelin-13 binds to the APJ receptor

with sub-nanomolar to low nanomolar affinity.
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Ligand Preparation Kᵢ (pKᵢ) Kᴅ (nM)
Bₘₐₓ
(fmol/mg
protein)

Reference

[Pyr1]-Apelin-

13

Human Heart

Homogenate
8.83 ± 0.06 - - [14]

[¹²⁵I]-(Pyr¹)-

Apelin-13

Human Left

Ventricle
- 0.35 ± 0.08 4.3 ± 0.9 [11][15]

[¹²⁵I]-(Pyr¹)-

Apelin-13

Human Right

Atria
- 0.33 ± 0.09 3.1 ± 0.6 [15]

[Pyr1]-Apelin-

13

hAPJ

Receptor
- 4.5 - [6]

Apelin-17
Human Heart

Homogenate
9.63 ± 0.17 - - [14]

[Pyr¹]Apelin-

13(₁₋₁₂)

Human Heart

Homogenate
8.04 ± 0.06 - - [14]

Functional Potency
The functional potency of [Pyr1]-Apelin-13 is assessed through its ability to trigger

downstream signaling events upon binding to the APJ receptor, such as the inhibition of cyclic

AMP (cAMP) production, recruitment of β-arrestin, and physiological responses like

vasoconstriction.
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Assay Ligand Potency (pD₂) EC₅₀ (nM) Reference

cAMP Inhibition [Pyr1]-Apelin-13 9.67 ± 0.04 - [14]

Apelin-17 10.31 ± 0.28 - [14]

[Pyr¹]Apelin-

13(₁₋₁₂)
9.30 ± 0.06 - [14]

β-Arrestin

Recruitment
[Pyr1]-Apelin-13 8.43 ± 0.08 - [14]

Apelin-17 10.26 ± 0.09 - [14]

[Pyr¹]Apelin-

13(₁₋₁₂)
7.84 ± 0.06 - [14]

Vasoconstriction

(Human

Saphenous Vein)

(Pyr¹)-Apelin-13 8.4 ± 0.2 - [15]

APJ Receptor

Activation
[Pyr1]-Apelin-13 - 0.37 [5]

Signaling Pathways
Activation of the APJ receptor by [Pyr1]-Apelin-13 initiates multiple downstream signaling

cascades. These pathways are broadly categorized as G-protein dependent and G-protein

independent.[10][16]

Gαi-Coupled Pathway: The primary pathway involves coupling to the Gαi subunit, which

leads to the inhibition of adenylyl cyclase (AC).[16] This reduces the intracellular

concentration of cyclic AMP (cAMP), thereby inhibiting the protein kinase A (PKA) pathway.

[17] Activation of this pathway also stimulates the PI3K/Akt and ERK1/2 signaling cascades,

which are involved in cell proliferation, survival, and metabolism.[16][17]

Gαq-Coupled Pathway: The receptor can also couple to Gαq, activating phospholipase C

(PLC), which leads to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG),

ultimately activating Protein Kinase C (PKC).[16]
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Gα13-Coupled Pathway: In endothelial cells, apelin-APJ signaling can activate Gα13,

leading to the translocation of histone deacetylases (HDACs) and subsequent activation of

the transcription factor MEF2, which is crucial for cardiovascular development.[18]

β-Arrestin Pathway (G-protein independent): Upon ligand binding, the APJ receptor is

phosphorylated by G protein-coupled receptor kinases (GRKs). This promotes the

recruitment of β-arrestin, which mediates receptor desensitization, internalization, and can

also initiate its own distinct signaling cascades.[14][16]
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Caption: Signaling pathways activated by [Pyr1]-Apelin-13 binding to the APJ receptor.
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Experimental Protocols
The characterization of [Pyr1]-Apelin-13 relies on specific and robust experimental

methodologies. Below are detailed protocols for key assays.

Peptide Synthesis and Preparation
[Pyr1]-Apelin-13 and its analogues are typically custom synthesized to a high purity standard

(>95-98%) using Fmoc (9-fluorenylmethoxycarbonyl) solid-phase chemistry.[14][19] The final

product is verified by MALDI-TOF Mass Spectrometry and RP-HPLC analysis.[14][19] For

experimental use, the lyophilized peptide is dissolved in a suitable solvent, such as water or

DMSO, to create a stock solution.[6]

Competition Binding Assay
This assay quantifies the affinity of [Pyr1]-Apelin-13 for the APJ receptor by measuring its

ability to compete with a radiolabeled ligand.

Methodology:

Tissue Preparation: A homogenate of tissue expressing the APJ receptor (e.g., human left

ventricle) is prepared.[14][19]

Incubation: The tissue homogenate is incubated for 90 minutes at 22°C with a constant

concentration of a radiolabeled apelin tracer (e.g., 0.1 nmol/L [¹²⁵I]apelin-13) in an assay

buffer (e.g., 50 mmol/L Tris, 5 mmol/L MgCl₂, pH 7.4).[15][19]

Competition: The incubation is performed in the presence of increasing concentrations of the

unlabeled competitor peptide ([Pyr1]-Apelin-13), typically ranging from 0.01 nmol/L to 100

µmol/L.[14][19]

Non-specific Binding: A parallel incubation is conducted with a high concentration (e.g., 2

µmol/L) of unlabeled peptide to determine non-specific binding.[14][19]

Separation and Counting: The reaction is terminated, and bound and free radioligand are

separated via filtration. The radioactivity of the filters is then measured using a gamma

counter.
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Data Analysis: The data are analyzed using non-linear regression to determine the inhibitor

constant (Kᵢ) or the concentration that inhibits 50% of specific binding (IC₅₀).
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Caption: Workflow for a typical competition radio-ligand binding assay.

cAMP Inhibition Assay
This functional assay measures the ability of [Pyr1]-Apelin-13 to inhibit the production of

cAMP, demonstrating its coupling to Gαi.

Methodology:

Cell Culture: HEK293 cells stably expressing the human APJ receptor are cultured and

seeded in assay plates.
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Stimulation: The cells are stimulated with forskolin, a direct activator of adenylyl cyclase, to

induce cAMP production.

Agonist Treatment: Cells are co-incubated with forskolin and increasing concentrations of

[Pyr1]-Apelin-13.

Lysis and Detection: After incubation, the cells are lysed, and the intracellular cAMP

concentration is measured using a suitable detection kit (e.g., based on HTRF or ELISA).

Data Analysis: The results are plotted as a concentration-response curve, and the potency

(pD₂ or EC₅₀) of [Pyr1]-Apelin-13 to inhibit forskolin-stimulated cAMP production is

calculated.[14]

β-Arrestin Recruitment Assay
This assay quantifies the recruitment of β-arrestin to the activated APJ receptor, a key step in

G-protein independent signaling and receptor internalization.

Methodology:

Cell Line: A cell line (e.g., U2OS or HEK293) is used that co-expresses the APJ receptor

fused to a protein fragment and β-arrestin fused to a complementary fragment of a reporter

enzyme (e.g., β-galactosidase) or a fluorescent protein for BRET analysis.[10]

Agonist Addition: The cells are treated with increasing concentrations of [Pyr1]-Apelin-13.

Recruitment and Signal: Ligand binding induces a conformational change in the receptor,

leading to β-arrestin recruitment. This brings the two reporter fragments into close proximity,

generating a detectable signal (chemiluminescent or fluorescent).

Signal Measurement: The signal is measured using a plate reader at a specific time point

after agonist addition.

Data Analysis: A concentration-response curve is generated to determine the potency (pD₂

or EC₅₀) and efficacy of [Pyr1]-Apelin-13 in recruiting β-arrestin.[14]

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b550190/docs?utm_src=pdf-body#structure-and-sequence-of-pyr1-apelin-13
https://www.benchchem.com/product/b550190/docs?utm_src=pdf-body#structure-and-sequence-of-pyr1-apelin-13
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2017.00092/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9926529/
https://www.benchchem.com/product/b550190/docs?utm_src=pdf-body#structure-and-sequence-of-pyr1-apelin-13
https://www.benchchem.com/product/b550190/docs?utm_src=pdf-body#structure-and-sequence-of-pyr1-apelin-13
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2017.00092/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b550190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Pyr1]-Apelin-13 is a structurally defined, stable, and potent endogenous agonist of the APJ

receptor. Its high binding affinity and functional potency in activating multiple signaling

pathways underscore its critical role in cardiovascular physiology. The detailed protocols and

quantitative data presented provide a foundational guide for researchers and professionals in

pharmacology and drug development aiming to further investigate the apelinergic system and

its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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